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Compound of Interest

Compound Name: 2,2'-Biimidazole

Cat. No.: B1206591 Get Quote

2,2'-Biimidazole: A Technical Guide for
Researchers
An In-depth Examination of the Synthesis, Properties, and Applications of a Versatile

Heterocyclic Compound

For Immediate Release

This technical guide provides a comprehensive overview of 2,2'-biimidazole (C6H6N4), a

heterocyclic compound of significant interest to researchers, scientists, and drug development

professionals. This document details its chemical and physical properties, provides in-depth

experimental protocols for its synthesis and the preparation of its derivatives, and explores its

diverse applications in coordination chemistry, materials science, and pharmacology.

Core Molecular and Physical Properties
2,2'-Biimidazole is a stable, high-melting solid that is soluble in polar organic solvents. Its

defining structural feature is the presence of two imidazole rings linked by a carbon-carbon

bond, which imparts a unique combination of electronic and coordinating properties.
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Property Value Reference

Molecular Formula C6H6N4 [1][2][3][4][5]

Molecular Weight 134.14 g/mol [1][2][3][4][5]

Appearance
Light gray to brown crystalline

powder

Melting Point >300 °C

CAS Number 492-98-8 [1][2][3][4][5]

Canonical SMILES C1=CN=C(N1)C2=NC=CN2 [5]

Synthesis and Experimental Protocols
The synthesis of 2,2'-biimidazole is most commonly achieved through the condensation

reaction of glyoxal with an ammonium salt, offering a safer and more controlled alternative to

the use of anhydrous ammonia gas.[2]

Experimental Protocol: Synthesis of 2,2'-Biimidazole
from Glyoxal and Ammonium Acetate
This protocol is adapted from a patented method and provides a reliable route to high-purity

2,2'-biimidazole.

Materials:

Glyoxal (20 wt % aqueous solution)

Ammonium acetate

Distilled water

Acetone

Aqueous ammonia or 5% aqueous sodium hydroxide

Procedure:
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To a slurry of 1,092 g (14.2 mol) of ammonium acetate in 120 ml of distilled water at 40°C,

slowly add 500 g of a 20 wt % aqueous glyoxal solution (3.45 mol) dropwise over a period of

three hours with vigorous stirring.

After the addition is complete, continue to stir the reaction mixture for an additional hour at

room temperature.

Neutralize the reaction mixture to a pH of 5-7 by the addition of aqueous ammonia or a 5%

aqueous sodium hydroxide solution.

Filter the resulting brown solid precipitate.

Wash the collected solid alternately with 500 ml of acetone and 500 ml of distilled water.

Repeat this washing step several times.

Dry the purified solid to obtain 2,2'-biimidazole. This method has been reported to yield

approximately 82.0 g (53.2% yield) of the final product.
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General Workflow for Synthesis and Screening of 2-AI Libraries
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General workflow for synthesis and screening of 2-AI libraries.
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Applications in Research and Development
2,2'-Biimidazole is a versatile building block with a wide range of applications stemming from

its ability to act as a bidentate ligand and its electron-rich heterocyclic nature.

Coordination Chemistry and Catalysis
As a robust chelating agent, 2,2'-biimidazole forms stable complexes with a variety of metal

ions.[5] These coordination compounds are of interest for their catalytic activity, with

applications in organic synthesis. The preparation of these complexes often involves the

reaction of 2,2'-biimidazole with a metal salt in a suitable solvent.

Materials Science
The unique electronic properties of 2,2'-biimidazole make it a valuable component in the

development of advanced materials. It has been incorporated into conducting polymers and

organic semiconductors. Furthermore, it is used in the construction of hypercrosslinked

polymers that can function as adsorbents and sensors, for example, in the capture of iodine.

Drug Development and Pharmacology
The biimidazole scaffold is a recognized pharmacophore in medicinal chemistry. While 2,2'-
biimidazole itself is a foundational structure, its derivatives have shown significant therapeutic

potential. For instance, benzimidazole derivatives have been investigated as inhibitors of

various signaling pathways implicated in cancer, such as the JNK and NOD2 pathways.[6][7]

The general approach in this field involves the synthesis of a library of derivatives, followed by

high-throughput screening to identify compounds with desired biological activity.

Although a specific biological signaling pathway directly modulated by the parent 2,2'-
biimidazole is not extensively documented, its derivatives are a focal point of research. The

workflow for discovering bioactive compounds based on this scaffold typically involves iterative

cycles of chemical synthesis and biological evaluation.
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Experimental Workflow: Synthesis and Characterization of 2,2'-Biimidazole Metal Complexes
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Workflow for synthesizing and characterizing metal complexes.
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2,2'-Biimidazole is a molecule of fundamental importance with a growing number of

applications. Its straightforward synthesis and versatile chemical properties ensure its

continued relevance in academic and industrial research. This guide provides a solid

foundation for professionals engaged in the fields of chemical synthesis, materials science, and

drug discovery, enabling further exploration of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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